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Compound of Interest

Compound Name: c175

Cat. No.: B1668177

This document provides essential safety and logistical information for the proper disposal of
C.l. Reactive Yellow 175, a research-grade reactive dye. The following procedural guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and regulatory compliance.

Immediate Safety and Logistical Information

C.l. Reactive Yellow 175 should be handled in accordance with standard laboratory safety
protocols. This includes the use of personal protective equipment (PPE) such as safety
goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated area or under a
chemical fume hood.

Spill Management:

In the event of a spill, the area should be well-ventilated. To prevent the spill from spreading or
entering drains, it should be contained. For solid spills, the material should be carefully swept
up to avoid generating dust. The collected material must be placed in a suitable, sealed, and
properly labeled container for disposal. The spill area should then be cleaned with water, and
the cleaning water collected for disposal as hazardous waste.[1]

Disposal Plan

The disposal of C.l. Reactive Yellow 175 must comply with all local, state, and federal
regulations. Due to its nature as a reactive dye, direct disposal into the sewer system or regular
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trash is not permitted. Waste containing this chemical must be classified as hazardous
chemical waste.

Step-by-Step Disposal Procedure:

o Waste Identification: Classify any waste containing C.l. Reactive Yellow 175 as hazardous
chemical waste.

» Containerization: Collect the waste in a sturdy, leak-proof container that is compatible with
the chemical. The container must be kept sealed, except when adding waste.[1]

o Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical
name, "C.l. Reactive Yellow 175," and the approximate quantity.

» Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a
licensed and certified hazardous waste disposal company. This is a critical step to ensure
regulatory compliance and environmental protection.[1]

o Documentation: Maintain detailed records of all disposed chemicals, including the date of
disposal, the quantity, and the name of the disposal company used.

Quantitative Data

Specific quantitative data for C.I. Reactive Yellow 175 is limited in publicly available resources.
[2] Therefore, the following table summarizes general physical and toxicological data for similar
reactive dyes to aid in risk assessment and safe handling.

Property Value Source

Physical State Yellow to Dark Brown Powder --INVALID-LINK--

Solubility in Water > 100 g/L (at 25°C) --INVALID-LINK--
> 5 g/kg (for a representative

Oral LD50 (Rat) --INVALID-LINK--
dye)

Molecular Formula C9H11IN205 --INVALID-LINK--

CAS Number 149315-85-5 --INVALID-LINK--
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Experimental Protocols
Toxicity Characteristic Leaching Procedure (TCLP)

The Toxicity Characteristic Leaching Procedure (TCLP) is a crucial experimental method
developed by the U.S. Environmental Protection Agency (EPA) to determine if a waste is
characteristically hazardous. It simulates the leaching of waste in a landfill environment to
assess the potential for toxic substances to migrate into the environment.[3]

Detailed Methodology (EPA Method 1311):
e Sample Preparation:
o Solid waste samples are collected and homogenized.

o If the sample contains more than 0.5% solids, its particle size must be reduced to pass
through a 9.5 mm sieve.[3]

e Extraction Fluid Selection:

o Two acidic extraction fluids are available. The choice of fluid depends on the alkalinity of
the waste sample.[3]

e Leaching Process:

o The prepared waste sample is mixed with the selected extraction fluid in a 1:20 sample-to-
fluid ratio by weight.[1]

o This mixture is placed in a rotary agitation device and tumbled for 18 hours to simulate an
extended leaching period.[1]

e Separation and Filtration:

o After the leaching process, the liquid (leachate) is separated from the solid phase through
filtration.[3]

e Analysis:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://getenviropass.com/tclp/
https://getenviropass.com/tclp/
https://getenviropass.com/tclp/
https://en.wikipedia.org/wiki/Toxicity_characteristic_leaching_procedure
https://en.wikipedia.org/wiki/Toxicity_characteristic_leaching_procedure
https://getenviropass.com/tclp/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o The filtered leachate is then analyzed using appropriate analytical techniques to determine
the concentration of any of the 40 regulated toxic substances.[3]

o If the concentration of any of these substances in the leachate is equal to or above the
EPA-defined regulatory limits, the waste is classified as hazardous.

Visualizations
Disposal Workflow for C.l. Reactive Yellow 175
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Preparation & Handling

[ Start: Identify C 175 Waste ]
Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
[Work in a Well-Ventilated Area]

Waste Collection & Storage

Collect waste in a
compatible, sealed container

Label container:
'Hazardous Waste'
'C.l. Reactive Yellow 175'

Store in a designated,
secure area
Final Disposal
Arrange for pickup by a
licensed hazardous waste company

:

Complete all required
disposal documentation

l

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for C.I. Reactive Yellow 175.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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